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Compound of Interest

Compound Name: Molybdenum telluride

Cat. No.: B1676703 Get Quote

For researchers, scientists, and drug development professionals working with Molybdenum
telluride (MoTe2), ensuring a safe laboratory environment is paramount. This guide provides

essential, immediate safety and logistical information, including detailed operational and

disposal plans, to facilitate the safe handling of this material.

Chemical Identifier and Physical Properties

Property Value

Chemical Name Molybdenum ditelluride

Synonyms Molybdenum (IV) telluride

CAS Number 12058-20-7

Chemical Formula MoTe2

Appearance
Metallic black or black/lead-gray solid crystal.[1]

[2]

Physical State Solid Crystal.[1]

Odor Not known.[1]

Solubility in water Insoluble.[2]
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Hazard Identification and Personal Protective
Equipment (PPE)
Molybdenum telluride is classified as toxic if swallowed and harmful if inhaled.[1] Adherence

to proper PPE protocols is critical to mitigate risks.

Hazard Classification

Hazard Category

Acute toxicity (Oral) Category 3.

Acute toxicity (Inhalation) Category 4.

Recommended Personal Protective Equipment (PPE)

Protection Type Recommended Equipment

Eye/Face Protection

Safety glasses with side shields or goggles.[3]

Use a face shield if there is a splash potential.[4]

[5]

Skin Protection

Chemical-resistant gloves (inspect before use).

[3] Body protection should be chosen based on

the concentration and amount of the dangerous

substance at the specific workplace.[1]

Respiratory Protection

Use a respirator if ventilation is insufficient or

when dust is generated.[3] For nuisance levels

of dust, a type N95 (US) or type P1 (EN 143)

dust mask can be used.[3]

Procedural Guidance for Safe Handling and
Emergencies
A systematic approach to handling and emergency preparedness is crucial for a safe laboratory

environment.
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Operational Plan: Step-by-Step Handling Protocol
Preparation:

Ensure a well-ventilated work area, preferably a fume hood.

Have an eyewash station and safety shower readily accessible.[1]

Inspect all PPE for integrity before use.[3]

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1]

Storage:

Store in a well-ventilated, dry place.

Keep the container tightly closed.[1]

Store in a locked-up area accessible only to authorized personnel.

As the product is sensitive to air, heat, and moisture, handle and store under an inert gas

like nitrogen.[1]

Emergency Plan: Step-by-Step Response
In Case of Inhalation:

Remove the person to fresh air and keep them comfortable for breathing.[1]

If the person is not breathing, provide artificial respiration.[1]
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Call a POISON CENTER or doctor.[1]

In Case of Skin Contact:

Wash the affected area with soap and plenty of water for at least 15 minutes.[1]

Remove contaminated clothing and shoes.[1]

Seek medical attention if irritation develops or persists.[3]

In Case of Eye Contact:

Rinse eyes cautiously with water for at least 15 minutes.[1]

Remove contact lenses, if present and easy to do. Continue rinsing.[1]

Immediately call a POISON CENTER or doctor.[1]

In Case of Ingestion:

Immediately call a POISON CENTER or doctor.[1]

Rinse the mouth with water.[1]

In Case of a Spill:

Evacuate the area and ensure adequate ventilation.

Avoid creating dust.

Sweep up the spilled substance and place it into a suitable, closed container for disposal.

[3]

Do not let the product enter drains.

Disposal Plan
Dispose of Molybdenum telluride and its containers in accordance with local, state, and

national legislation.[1] Waste material should be handled as hazardous waste and sent to a
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licensed recycler, reclaimer, or incinerator.[1][3] Do not mix with other waste.

Workflow Diagrams

Molybdenum Telluride: Handling and Emergency Workflow

Safe Handling Protocol
Emergency Response Plan

Spill Response Exposure Response

1. Preparation
- Work in fume hood

- Check safety equipment
- Inspect PPE

2. Handling
- Avoid inhalation/contact

- No eating/drinking/smoking
- Wash hands after use

3. Storage
- Well-ventilated, dry area
- Tightly closed container

- Store locked up
- Store under inert gas

Spill Occurs

Evacuate & Ventilate

Personnel Exposure

Inhalation:
- Move to fresh air

- Artificial respiration if needed

Skin Contact:
- Wash with soap & water

- Remove contaminated clothing

Eye Contact:
- Rinse with water for 15 min

- Remove contact lenses

Ingestion:
- Rinse mouth

- DO NOT induce vomiting

Contain Spill
- Avoid dust

- Sweep into container

Dispose of Waste

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: A workflow diagram illustrating the safe handling and emergency response procedures

for Molybdenum telluride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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